Carbamic acid, 8-quinolinyl-, ethyl ester

• CAS No.: 23862-75-1
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: ethyl N-quinolin-8-ylcarbamate
• InChI: InChI=1S/C12H12N2O2/c1-2-16-12(15)14-10-7-3-5-9-6-4-8-13-11(9)10/h3-8H,2H2,1H3,(H,14,15)
• InChI Key: NPNXPNFLITYXQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC=CC2=C1N=CC=C2

Description

Carbamic acid, 8-quinolinyl-, ethyl ester is a chemical compound that belongs to the class of carbamates. Carbamates are esters of carbamic acid and are widely used in various fields, including agriculture, pharmaceuticals, and chemical research. This compound is known for its unique structure, which includes a quinoline ring, making it a valuable molecule for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of carbamic acid, 8-quinolinyl-, ethyl ester typically involves the reaction of 8-hydroxyquinoline with ethyl chloroformate in the presence of a base such as pyridine. The reaction proceeds through the formation of an intermediate, which then undergoes esterification to yield the desired product. The reaction conditions usually involve maintaining a temperature of around 0-5°C to ensure the stability of the intermediate .

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. This method allows for better control over reaction conditions and improved yield. The use of automated systems also ensures consistent quality and reduces the risk of contamination.

Chemical Reactions Analysis

Types of Reactions

Carbamic acid, 8-quinolinyl-, ethyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can convert the ester group into an alcohol.

Substitution: The ester group can be substituted with other functional groups, such as amines or halides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Substitution reactions often require catalysts like palladium on carbon (Pd/C) and conditions such as refluxing in an appropriate solvent.

Major Products Formed

Oxidation: Quinoline derivatives.

Reduction: Alcohols.

Substitution: Various substituted quinoline derivatives depending on the substituent introduced.

Scientific Research Applications

Carbamic acid, 8-quinolinyl-, ethyl ester has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of carbamic acid, 8-quinolinyl-, ethyl ester involves its interaction with various molecular targets. The quinoline ring in its structure allows it to bind to specific enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

Carbamic acid, ethyl ester: A simpler ester of carbamic acid without the quinoline ring.

Carbamic acid, methyl ester: Another ester of carbamic acid with a methyl group instead of an ethyl group.

Quinoline derivatives: Compounds containing the quinoline ring but with different functional groups.

Uniqueness

Carbamic acid, 8-quinolinyl-, ethyl ester is unique due to the presence of both the carbamate and quinoline moieties in its structure. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.